N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide
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Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide is a useful research compound. Its molecular formula is C23H23N3O4 and its molecular weight is 405.454. The purity is usually 95%.
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Scientific Research Applications
Antimalarial and Antiviral Applications
Studies involving derivatives of benzo[b][1,4]dioxin, such as sulfonamides, have shown significant antimalarial activity. Theoretical investigations and molecular docking studies have highlighted their potential against COVID-19, with specific derivatives exhibiting low cytotoxicity and high selectivity indices against malaria parasites and SARS-CoV-2 proteins (Fahim & Ismael, 2021).
GABAA/Benzodiazepine Receptor Modulation
Compounds featuring quinoxaline amides and carbamates, similar in structure to the query compound, have been identified as potent modulators of the GABAA/benzodiazepine receptor. These compounds exhibit a wide range of intrinsic efficacies and hold promise for the development of new therapeutic agents targeting neurological disorders (Tenbrink et al., 1994).
Synthesis of Polyheterobicyclic and Tricyclic Systems
Reactions involving p-quinols with aldehydes and imines have been used to stereoselectively synthesize dihydrobenzo[1,3]dioxolanones, tetrahydrobenzo[d]oxazolones, and heterotricyclic derivatives. These processes are critical for developing novel chemical entities with potential pharmacological applications (García-García et al., 2014).
Antitumor and Anti-inflammatory Properties
Derivatives of dihydrobenzo[1,4]oxathiine have been investigated for their multi-potent pharmacophoric characteristics, including antimycotic, antioxidant, and estrogen receptor binding activities. These compounds' versatility in biological activities underscores the potential research applications of similarly structured compounds in developing novel therapeutic agents (Viglianisi & Menichetti, 2010).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-pyrrolidin-1-ylquinolin-8-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4/c27-22(24-17-7-8-18-20(14-17)29-13-12-28-18)15-30-19-5-3-4-16-6-9-21(25-23(16)19)26-10-1-2-11-26/h3-9,14H,1-2,10-13,15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOWDAHXEJLSCCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC5=C(C=C4)OCCO5)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.